3,6,7-trimethyl-5H-thiazolo[3,2-a]thieno[2,3-d]pyrimidin-5-one

• IUPAC Name: 4,5,12-trimethyl-6,10-dithia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),4,8,11-tetraen-2-one
• InChI: InChI=1S/C11H10N2OS2/c1-5-4-15-11-12-9-8(10(14)13(5)11)6(2)7(3)16-9/h4H,1-3H3
• InChI Key: XPMOHJXABATMLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC3=C(C(=C(S3)C)C)C(=O)N12
• Molecular Formula: C11H10N2OS2
• Molecular Weight: 250.3 g/mol

Description

Thiazolo[3,2-a]pyrimidines are a class of organic compounds that have been studied for their wide range of biological activities. They are structural analogs of biogenic purine bases and can be considered as potential purine antagonists.

Synthesis Analysis

Thiazolo[3,2-a]pyrimidines can be synthesized via multicomponent reactions. For instance, 6-Amino-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitriles can react with bromomalono-nitrile to give 3,7-diamino-5-aryl-5H-thiazolo[3,2-a]pyrimidine-2,6-dicarbonitrile.

Molecular Structure Analysis

The molecular structure of thiazolo[3,2-a]pyrimidines can be confirmed by various techniques such as 1D- and 2D-NMR, high resolution ESI-MS/MS and single crystal X-ray diffraction analysis.

Chemical Reactions Analysis

Thiazolo[3,2-a]pyrimidines can undergo various chemical reactions. For example, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, can transform into pyrido[2,3-d]pyrimidin-5-one derivatives.

Scientific Research Applications

Synthesis and Chemical Properties

• A study described a facile synthesis of isoxazolo[5′,4′:4,5]thiazolo[3,2-a]thieno pyrimidines, a new ring system, which involved the reaction of chloroacetic acid and other compounds leading to the formation of 2-acetyl-3,6,7-trimethyl-5H-thieno[2,3-d]thiazolo[3,2-a]pyrimidin-5-one (A. Abdel-fattah et al., 1998).

Biological and Pharmacological Activities

• Some derivatives of thiazolo[3,2-a]thieno[3,2-d]pyrimidin-5-one were synthesized and evaluated for gastric antisecretory activity in rats, discussing their structure-activity relationships (M. Sugiyama et al., 1989).
• Research on thiazole/benzothiazole fused pyranopyrimidine derivatives, which involved compounds like 3,6,7-trimethyl-5H-thiazolo[3,2-a]thieno[2,3-d]pyrimidin-5-one, showed selective cytotoxicity to cancer cells compared to normal cells. Specific compounds demonstrated potent antiproliferative activity against various cancer cell lines (P. Nagaraju et al., 2020).

Synthesis Techniques

• An efficient method for the synthesis of thieno[3′,2′:2,3]pyrido[4,5-d]-thiazolo[3,2-a]pyrimidin-5-ones was described, using intermediates that involved compounds similar to 3,6,7-trimethyl-5H-thiazolo[3,2-a]thieno[2,3-d]pyrimidin-5-one (Daolin Wang et al., 2017).

Antimicrobial and Antitubercular Activities

• Novel 5H-thiazolo[3,2-a]pyrimidin-5-ones, including related derivatives, were synthesized and showed significant antibacterial and antitubercular activities in in vitro screenings (D. Cai et al., 2016).

Mechanism of Action

While the specific mechanism of action for “3,6,7-trimethyl-5H-thiazolo[3,2-a]thieno[2,3-d]pyrimidin-5-one” is not available, thiazolo[3,2-a]pyrimidines have been found to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiparkinsonian, antiviral, anticancer, antitubercular, and other activities.

Future Directions

Thiazolo[3,2-a]pyrimidines and related compounds continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring novel treatment options, and improving existing compounds.